Cas no 492-30-8 (2-C-Methyl-D-ribono-1,4-lactone)
![2-C-Methyl-D-ribono-1,4-lactone structure](https://www.kuujia.com/scimg/cas/492-30-8x300.png)
492-30-8 structure
2-C-Methyl-D-ribono-1,4-lactone Properties
Names and Identifiers
-
- 2-C-Methyl-D-ribono-1,4-lactone
- 3,4-Dihydroxy-5-(hydroxymethyl)-3-methyloxolan-2-one
- (3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyldihydrofuran-2(3H)-one
- 2-C-Methyl-D-ribono-
- 2C-Methyl-D-ribono-1,4-lactone
- 2-C-Methyl-D-ribo-pentonic acid -lactone
- D-Ribonic acid,2-C-methyl-, g-lactone
- 2-C-METHYL-DL-RIBONICACIDGAMMA-LACTONE
- 86204-17-3
- 3,4-dihydroxy-5-(hydroxymethyl)-3-methyl-tetrahydrofuran-2-one;2-C-Methyl-D-ribonic Acid gamma-Lactone
- DTXSID401305049
- AC-25686
- AKOS006281432
- AMY819
- (3R,4R,5R)-3,4-DIHYDROXY-5-(HYDROXYMETHYL)-3-METHYLOXOLAN-2-ONE
- AS-18857
- rel-(3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyldihydrofuran-2(3H)-one
- 2,3-O-Isopropylidene-2-C-methyl-D-ribono-1,4-lactone
- EN300-298462
- SCHEMBL1825654
- 492-30-8
- CS-0009885
- W-202871
- MFCD07369541
- AC8030
- A827682
- 2-C-Methyl-D-ribonoic acid-1,4-Lactone
- (3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyl-tetrahydrofuran-2-one
- 2-C-Methyl-D-ribonic Acid gamma-Lactone
- W16702
- 2-C-METHYL-DL-RIBONIC ACID GAMMA-LACTONE
- 2-C-Methyl-D-ribonoicacid-1,4-Lactone
- +Expand
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- MFCD07369541
- WJBVKNHJSHYNHO-ZMIZWQJLSA-N
- 1S/C6H10O5/c1-6(10)4(8)3(2-7)11-5(6)9/h3-4,7-8,10H,2H2,1H3/t3-,4-,6-/m1/s1
- O1C([C@@](C)([C@@H]([C@H]1CO)O)O)=O
Computed Properties
- 162.05300
- 3
- 5
- 1
- 162.052823
- 11
- 180
- 0
- 0
- 3
- 0
- 0
- 1
- -1.2
- 87
Experimental Properties
- -1.98400
- 86.99000
- 1.551
- 338.3±11.0℃ at 760 mmHg
- 150-160°C
- 145.6 °C
- 1.512
2-C-Methyl-D-ribono-1,4-lactone Price
2-C-Methyl-D-ribono-1,4-lactone Suppliers
Hubei Chenghai Chemical Co.,Ltd.
(CAS:492-30-8)
HU MENG YAO
13986212397
1400858822@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:492-30-8)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:492-30-8)
A LA DING
anhua.mao@aladdin-e.com
2-C-Methyl-D-ribono-1,4-lactone Related Literature
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1. Front cover
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Astrid Barkleit,Henry Moll,Gert Bernhard Dalton Trans., 2008, 2879-2886
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Elizabeth R. Essinger-Hileman,Eric J. Popczun,Raymond E. Schaak Chem. Commun., 2013,49, 5471-5473
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Laura Grauso,Roberta Teta,Germana Esposito,Marialuisa Menna,Alfonso Mangoni Nat. Prod. Rep., 2019,36, 1005-1030
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Narendra Reddy Chereddy,Sathiah Thennarasu,Asit Baran Mandal Analyst, 2013,138, 1334-1337
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Xing Yi Ling,In Yee Phang,Mark A. Hempenius,David N. Reinhoudt,G. Julius Vancso,Jurriaan Huskens Nanoscale, 2010,2, 1455-1460
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Madhuri Vangala,Snehal A. Dhokale,Rupesh L. Gawade,Rajamohanan R. Pattuparambil,Vedavati G. Puranik,Dilip D. Dhavale Org. Biomol. Chem., 2013,11, 6874-6878
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Jason Rugolo,Michael J. Aziz Energy Environ. Sci., 2012,5, 7151-7160
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9. Back cover
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Chris J. Bennett,Sébastien B. Morales,Sébastien D. Le Picard,André Canosa,Ian R. Sims,Y. H. Shih,A. H. H. Chang,Xibin Gu,Fantong Zhang,Ralf I. Kaiser Phys. Chem. Chem. Phys., 2010,12, 8737-8749
Recommended suppliers
Amadis Chemical Company Limited
(CAS:492-30-8)2-C-Methyl-D-ribono-1,4-lactone
![A827682 A827682](https://scimg.chem960.com/prolang/199641/1.jpg)
99%
100g
156.0